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Compound of Interest

Compound Name: (S)-(+)-2-Hexanol

Cat. No.: B3042163 Get Quote

An In-depth Technical Guide to (S)-(+)-2-Hexanol

Introduction
(S)-(+)-2-Hexanol (CAS Number: 52019-78-0) is a chiral secondary alcohol that serves as a

valuable building block in organic synthesis. As an enantiomerically pure compound, it is of

significant interest to researchers in academia and industry, particularly in the fields of

pharmaceutical development, and the synthesis of complex, biologically active molecules.[1] Its

defined stereochemistry makes it a crucial intermediate for creating specific stereoisomers of

target molecules, which is often essential for desired pharmacological activity.

This guide provides a comprehensive overview of the technical data and methodologies

associated with (S)-(+)-2-Hexanol, tailored for researchers, scientists, and drug development

professionals.

Physicochemical Properties
(S)-(+)-2-Hexanol is a colorless to light yellow liquid.[1] Its key physical and chemical

properties are summarized in the table below.
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Property Value

CAS Number 52019-78-0

Molecular Formula C₆H₁₄O[1][2]

Molecular Weight 102.17 g/mol [1][2]

Appearance Colorless to light yellow liquid[1]

Boiling Point 137-138 °C[1]

Melting Point -23 °C (for racemic mixture)[3]

Density 0.818 g/mL at 25 °C[1]

Flash Point 51.1 °C (124 °F)[1][4]

Refractive Index (n²⁰/D) 1.415[1]

Water Solubility Slightly soluble[1][5]

Synthesis and Purification
The synthesis of enantiomerically specific alcohols like (S)-(+)-2-Hexanol can be approached

through various methods, including the reduction of a corresponding ketone using chiral

catalysts or enzymatic resolution. A general laboratory-scale synthesis involves the reduction of

2-hexanone.

Experimental Protocol: Reduction of 2-Hexanone
This protocol describes a general method for the reduction of 2-hexanone to 2-hexanol. To

achieve the specific (S)-(+) enantiomer, an asymmetric reducing agent or a chiral catalyst

would be required.

Materials:

2-Hexanone (methyl n-butyl ketone)

Sodium borohydride (NaBH₄) or a similar reducing agent

Methanol or Ethanol
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Diethyl ether

Dilute Hydrochloric Acid (e.g., 1M HCl)

Saturated sodium bicarbonate solution

Saturated sodium chloride solution (brine)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and cooled in an

ice bath, dissolve 2-hexanone in methanol.

Reduction: Slowly add sodium borohydride to the stirred solution in small portions,

maintaining the temperature below 10 °C.

Reaction Monitoring: After the addition is complete, allow the mixture to stir at room

temperature. Monitor the reaction's progress using Thin Layer Chromatography (TLC) until

the starting ketone is consumed.

Quenching: Carefully quench the reaction by slowly adding dilute hydrochloric acid until the

effervescence ceases. This step neutralizes the excess reducing agent.

Extraction: Transfer the mixture to a separatory funnel. Add diethyl ether to extract the

product. Wash the organic layer sequentially with water, saturated sodium bicarbonate

solution, and finally with brine.

Drying: Separate the organic layer and dry it over anhydrous magnesium sulfate.

Solvent Removal: Filter off the drying agent and remove the solvent (diethyl ether) using a

rotary evaporator.

Purification: Purify the crude 2-hexanol by fractional distillation to obtain the final product.[6]

Purification Methods
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Fractional Distillation: This is the most common method for purifying 2-hexanol, taking

advantage of its boiling point to separate it from impurities with different volatilities.[7]

Solvent Extraction: This technique can be used to remove water-soluble impurities from the

crude product before the final distillation step.[7]

General Synthesis Workflow
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Caption: General workflow for the synthesis of (S)-(+)-2-Hexanol.

Spectroscopic Data
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Spectroscopic analysis is crucial for the structural confirmation and purity assessment of (S)-
(+)-2-Hexanol.

Spectrum Type
Key Chemical Shifts / Peaks (ppm or
cm⁻¹)

¹H NMR (CDCl₃, 90 MHz)

δ (ppm): ~3.8 (m, 1H, -CHOH), ~1.4 (m, 2H),

~1.3 (m, 4H), ~1.15 (d, 3H, -CH(OH)CH₃), ~0.9

(t, 3H, -CH₂CH₃)[2][8]

¹³C NMR (CDCl₃, 25.16 MHz)
δ (ppm): ~68.0, ~39.0, ~28.0, ~23.0, ~22.8,

~14.0[2][9]

IR Spectrum
~3350 cm⁻¹ (O-H stretch, broad), ~2930 cm⁻¹

(C-H stretch), ~1120 cm⁻¹ (C-O stretch)[10]

Applications in Research and Development
(S)-(+)-2-Hexanol's primary value lies in its application as a chiral building block for the

synthesis of more complex molecules, particularly in the pharmaceutical industry.

Chiral Intermediate: It is used in the synthesis of enantiomerically pure active pharmaceutical

ingredients (APIs). The stereocenter of the alcohol can be retained or inverted during

subsequent chemical transformations, allowing for precise control over the final product's

stereochemistry.

Flavor and Fragrance: Chiral alcohols and their derivatives are used in the flavor and

fragrance industry, where different enantiomers can have distinct scents and tastes.

Asymmetric Synthesis: It can be used as a starting material for the synthesis of chiral ligands

or auxiliaries that are employed in asymmetric catalysis.

Role as a Chiral Building Block
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Caption: Role of (S)-(+)-2-Hexanol as a precursor in synthesis.

Safety and Handling
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(S)-(+)-2-Hexanol is a flammable liquid and requires careful handling in a laboratory setting.

[11][12]

Hazard Information Details

GHS Pictograms Flammable (GHS02), Harmful (GHS07)

Hazard Statements

H226: Flammable liquid and vapor.[12][13]

H302: Harmful if swallowed.[12][13] H315:

Causes skin irritation.[12] H319: Causes serious

eye irritation.[12][14] H335: May cause

respiratory irritation.[12]

Precautionary Statements

P210: Keep away from heat, hot surfaces,

sparks, open flames and other ignition sources.

No smoking.[13] P261: Avoid breathing

dust/fume/gas/mist/vapors/spray.[12] P280:

Wear protective gloves/protective clothing/eye

protection/face protection.[13] P301+P310: IF

SWALLOWED: Immediately call a POISON

CENTER or doctor/physician.[12]

P305+P351+P338: IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.[12]

Handling:

Use in a well-ventilated area or a fume hood.[11]

Keep away from ignition sources and take precautionary measures against static discharge.

[11]

Wear appropriate personal protective equipment (PPE), including safety glasses, chemical-

resistant gloves, and a lab coat.[11]

Storage:
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Store in a cool, dry, well-ventilated place away from incompatible materials such as strong

oxidizing agents and acids.[11]

Keep containers tightly closed in a flammables area.[1][11]

Disposal:

Dispose of contents and container in accordance with local, regional, and national

regulations. Do not empty into drains.[11]

Conclusion
(S)-(+)-2-Hexanol is a fundamentally important chiral alcohol with well-defined

physicochemical properties and established synthetic routes. Its primary utility as a chiral

building block makes it an indispensable tool for chemists engaged in the synthesis of complex,

high-value molecules. Proper understanding of its properties, synthesis, and safe handling

procedures, as outlined in this guide, is essential for its effective and safe utilization in research

and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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